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Compound of Interest

Compound Name: Glycidyl oleate-d5

Cat. No.: B12401437 Get Quote

An In-depth Technical Guide to Glycidyl Oleate-
d5
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycidyl oleate-d5 is the deuterated stable isotope-labeled version of Glycidyl Oleate.[1] This

synthetic compound is a crucial analytical tool, primarily utilized as an internal standard in

chromatographic analyses such as high-performance liquid chromatography (HPLC) and gas

chromatography-mass spectrometry (GC-MS).[1] The five deuterium atoms incorporated into

the glycidyl moiety provide a distinct mass difference from its unlabeled counterpart, enabling

precise and accurate quantification in complex matrices.[1] Its structural similarity to the non-

deuterated analyte ensures it behaves similarly during sample preparation and analysis,

effectively compensating for variations in extraction efficiency, derivatization yield, and

instrument response.[2]

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of Glycidyl oleate-d5, with a focus on its role in bioanalysis and food safety.

Chemical Structure and Properties
Glycidyl oleate-d5 is characterized by the esterification of oleic acid with a deuterated glycidol.

The five deuterium atoms are located on the glycidyl portion of the molecule.
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Chemical Identifiers and Properties

Property Value Source(s)

Chemical Name

[dideuterio-(2,3,3-

trideuteriooxiran-2-yl)methyl]

(Z)-octadec-9-enoate

[1]

Synonyms

2-Oxiranyl-2,3,3-d3-methyl-d2

(9Z)-9-octadecenoate, Oleic

acid-glycidyl ester D5, (9Z)-9-

Octadecenoic Acid 2-

Oxiranylmethyl Ester-d5

[1][3][4]

CAS Number 1426395-63-2 [1][3][5]

Molecular Formula C₂₁H₃₃D₅O₃ [1][3][5]

Molecular Weight 343.56 g/mol [1][3][5]

Physical State Neat, Pale Yellow Oil, Liquid [1][5][6]

Purity >95% (GC), >99% [1][3][5]

Storage Temperature -20°C [1][5]

Synthesis
While specific, proprietary synthesis protocols for commercially available Glycidyl oleate-d5
are not publicly disclosed, a plausible synthetic route can be outlined based on fundamental

principles of organic chemistry.[1] The most direct method involves the esterification of oleic

acid with a deuterated glycidol or a related deuterated three-carbon epoxide synthon, such as

epichlorohydrin-d5.[1]

A likely two-step process would involve:

The reaction of oleic acid with deuterated epichlorohydrin to form a chlorohydrin ester.

An intramolecular cyclization of the chlorohydrin intermediate, typically facilitated by a base,

to yield the final glycidyl ester.[1] The base deprotonates the hydroxyl group, and the
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subsequent alkoxide attacks the carbon bearing the chlorine atom, displacing it to form the

epoxide ring.[1]

Plausible Synthesis Pathway for Glycidyl Oleate-d5

Oleic Acid

Chlorohydrin Ester Intermediate

Reaction

Epichlorohydrin-d5

Glycidyl Oleate-d5

Intramolecular Cyclization

Base (e.g., NaOH)

Click to download full resolution via product page

Caption: Plausible synthesis pathway for Glycidyl Oleate-d5.

Experimental Protocols
Hypothetical Synthesis of Glycidyl Oleate-d5
The following is a generalized, hypothetical protocol based on the plausible synthesis pathway

described above.[1]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve oleic acid in a suitable aprotic solvent (e.g., dichloromethane).

Addition of Reagents: Add a stoichiometric equivalent of deuterated epichlorohydrin to the

solution.
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Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Base Addition: Once the formation of the chlorohydrin ester is complete, add a base (e.g.,

sodium hydroxide) to the reaction mixture to facilitate the intramolecular cyclization.

Workup: After the reaction is complete, quench the reaction with water and extract the

organic layer. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

filter.

Purification: Purify the crude product using column chromatography on silica gel.

Final Product: Combine the fractions containing the pure product and remove the solvent

under reduced pressure to yield Glycidyl Oleate-d5 as an oil.[1]

Analytical Workflow for Glycidyl Ester Analysis
Glycidyl oleate-d5 is instrumental in the quantitative analysis of glycidyl esters in various

samples, particularly in food matrices.[1]
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Experimental Workflow for Glycidyl Ester Analysis

1. Sample Preparation
- Weigh sample

- Add Glycidyl Oleate-d5 (Internal Standard)

2. Hydrolysis/Transesterification
- Cleave esters to release free glycidol

3. Derivatization
- Convert glycidol to a volatile compound (e.g., using Phenylboronic Acid)

4. Extraction
- Extract derivatized analyte into an organic solvent

5. GC-MS Analysis
- Quantify based on the ratio to the internal standard

Click to download full resolution via product page

Caption: A typical experimental workflow for the analysis of glycidyl esters.

Biological Significance and Applications
While Glycidyl oleate-d5 itself is primarily used as an analytical standard and is not expected

to have direct biological activity different from its non-deuterated counterpart, the biological

implications of glycidyl esters are significant.[1]

The in vivo hydrolysis of glycidyl esters yields glycidol, which is classified as a "probable

human carcinogen" (Group 2A) by the International Agency for Research on Cancer (IARC).[1]

The toxicity of glycidol is associated with its ability to alkylate proteins and DNA.[1]
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Furthermore, labeled Glycidyl Oleate has been utilized in the preparation of lysophosphatidic

acid (LPA) analogs.[6][7][8] These analogs can act as agonists of the Edg2 (LPA1) receptor, a

G protein-coupled receptor.[1][7] LPA is a signaling phospholipid that plays a role in a variety of

cellular processes, including cell proliferation, migration, and survival.[1]

Potential Biological Pathways Related to Glycidyl Oleate

Glycidyl Oleate
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Caption: Potential biological pathways related to Glycidyl Oleate.

Stability and Storage
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The stability of Glycidyl oleate-d5 is crucial for its function as a reliable internal standard. It is

susceptible to degradation through hydrolysis and thermal decomposition.[7]

Recommended Storage Conditions[7]

Form Storage Temperature Recommended Duration

Pure (Neat) -20°C Up to 3 years

Pure (Neat) 4°C Up to 2 years

In Solvent -80°C Up to 6 months

In Solvent -20°C Up to 1 month

It is recommended to store the compound in a well-sealed container in a dry, cool, and

ventilated area. For solutions, it is advisable to prepare aliquots to avoid repeated freeze-thaw

cycles.[7]

Conclusion
Glycidyl oleate-d5 is an indispensable tool for researchers and scientists in the fields of

bioanalysis and food safety. Its role as an internal standard enables the accurate and precise

quantification of glycidyl esters, which are of significant concern due to their potential

carcinogenicity. A thorough understanding of its chemical properties, synthesis, and handling is

essential for its effective application in research and quality control. While its direct biological

activity is limited, its connection to the carcinogen glycidol and its use in studying LPA signaling

pathways underscore the importance of monitoring glycidyl esters in various consumer

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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